Cas no 2401013-60-1 (2-Methoxy-3-nitro-phenylboronic acid)

• Product Name: 2-Methoxy-3-nitro-phenylboronic acid
• CAS No: 2401013-60-1
• MF: C₇H₈BNO₅
• MW: 196.953122138977
• MDL: MFCD30735843
• CID: 4776650
• PubChem ID: 141452428
• Update Time: 2026-02-26

2-Methoxy-3-nitro-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-phenylboronic acid
• SB36014
• (2-Methoxy-3-nitrophenyl)boronic acid
• (2-methoxy-3-nitro-phenyl)boronic acid
• 2-Methoxy-3-nitro-phenylboronicacid
• AKOS040768761
• G67232
• MFCD30735843
• 2401013-60-1

• MDL： MFCD30735843
• Inchi： 1S/C7H8BNO5/c1-14-7-5(8(10)11)3-2-4-6(7)9(12)13/h2-4,10-11H,1H3
• InChI Key： IEIMUXZCPRSIDE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1B(O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.0495525g/mol
• Monoisotopic Mass: 197.0495525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5

Additional information on 2-Methoxy-3-nitro-phenylboronic acid

Introduction to 2-Methoxy-3-nitro-phenylboronic acid (CAS No: 2401013-60-1)

2-Methoxy-3-nitro-phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2401013-60-1, features a phenyl ring substituted with both a methoxy group and a nitro group, making it a versatile intermediate in organic synthesis and a potential candidate for various biomedical applications.

The molecular structure of 2-Methoxy-3-nitro-phenylboronic acid consists of a boronic acid functional group attached to the aromatic ring. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups introduces a balance of reactivity and stability, which is highly valuable in synthetic chemistry. Boronic acids are well-known for their ability to participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is a cornerstone of modern pharmaceutical synthesis.

In recent years, the demand for boronic acid derivatives has surged due to their role in drug discovery and development. 2-Methoxy-3-nitro-phenylboronic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its nitro group can be reduced to an amine, providing a pathway to introduce amine-containing pharmacophores into drug molecules. Additionally, the methoxy group can serve as a protecting group or be modified further to tailor the chemical properties of the final product.

One of the most promising applications of 2-Methoxy-3-nitro-phenylboronic acid is in the field of bioconjugation. Boronic acids have been extensively studied for their ability to form reversible covalent bonds with diols, making them ideal for linking biomolecules such as peptides and proteins. This property has been leveraged in the development of diagnostic tools and therapeutic agents, particularly in targeted drug delivery systems. The nitro group enhances the reactivity of the boronic acid moiety, allowing for more efficient conjugation under mild conditions.

Recent advancements in medicinal chemistry have highlighted the potential of 2-Methoxy-3-nitro-phenylboronic acid in addressing complex diseases. For instance, researchers have investigated its use in designing inhibitors targeting specific enzymes involved in metabolic disorders. The combination of electronic effects from the methoxy and nitro groups allows for precise tuning of binding affinities, enabling the development of highly selective inhibitors. Such compounds hold promise for treating conditions like diabetes and obesity by modulating key metabolic pathways.

The role of 2-Methoxy-3-nitro-phenylboronic acid extends beyond small-molecule drug design. It has also been explored as a building block for materials science applications, particularly in the development of organic electronic devices. The ability to functionalize boronic acids with diverse substituents makes them suitable for creating conductive polymers and organic semiconductors. These materials are integral to next-generation technologies such as flexible electronics and solar cells.

In conclusion, 2-Methoxy-3-nitro-phenylboronic acid (CAS No: 2401013-60-1) is a multifaceted compound with broad utility in pharmaceuticals, bioconjugation, and materials science. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of its properties continues to evolve, so too will its applications across multiple disciplines.